Cas no 2098120-19-3 (methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate)

• Product Name: methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate
• CAS No: 2098120-19-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5726170
• PubChem ID: 121212634
• Update Time: 2025-05-23

methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate
• F2198-3596
• 2098120-19-3
• AKOS026722838
• starbld0039527
• methyl 3-[5-(furan-3-yl)-1H-pyrazol-4-yl]propanimidate

• Inchi： 1S/C11H13N3O2/c1-15-10(12)3-2-8-6-13-14-11(8)9-4-5-16-7-9/h4-7,12H,2-3H2,1H3,(H,13,14)
• InChI Key： HXNCGEAYZFVUOP-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C=NN1)CCC(=N)OC

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Additional information on methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate

Methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate: A Comprehensive Overview

The compound methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate, identified by the CAS number 2098120-19-3, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of imidates, which are derivatives of imides, and it features a pyrazole ring substituted with a furan moiety. The combination of these heterocyclic groups makes it an interesting subject for both academic and industrial research.

The molecular structure of methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is further substituted at the 4-position with a propanimidate group, which is connected to a methyl ester. Additionally, the pyrazole ring is substituted at the 3-position with a furan group, creating a bicyclic system that enhances the compound's stability and reactivity. This unique structure allows for diverse chemical interactions and potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the potential of methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate as a building block in organic synthesis. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Heck reactions, has made it valuable in constructing complex molecular architectures. Moreover, the compound's reactivity has been explored in the context of catalytic processes, where it has shown promise as an efficient ligand or catalyst in transition-metal-mediated reactions.

In terms of biological activity, methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate has been investigated for its potential as an antimicrobial agent. Research indicates that the compound exhibits moderate activity against certain bacterial and fungal strains, suggesting its potential use in developing new antibiotics or antifungal agents. Furthermore, its ability to modulate enzyme activity makes it a candidate for drug discovery programs targeting specific cellular pathways.

The synthesis of methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidate involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by substitution reactions to introduce the furan group and the propanimidate ester moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for its production, making it more accessible for large-scale applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied to ensure its safe use in industrial settings. Research suggests that under controlled conditions, the compound undergoes gradual degradation through hydrolysis and microbial action, minimizing its environmental footprint.

In conclusion, methyl 3-(3-(furan-3-yl)-1H-pyrazol-4-yli)propanimidate (CAS No. 2098120-19-) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and biological activity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.